2-[(4-fluorophenyl)sulfanyl]-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C18H18FN3O2S/c19-14-3-5-16(6-4-14)25-12-17(23)21-10-13-8-15(11-20-9-13)22-7-1-2-18(22)24/h3-6,8-9,11H,1-2,7,10,12H2,(H,21,23)
• InChI Key: NRYBZSWXHOLSQK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CN=CC(=C2)CNC(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C18H18FN3O2S
• Molecular Weight: 359.4 g/mol

Description

The compound “2-[(4-fluorophenyl)sulfanyl]-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}acetamide” is a complex organic molecule. It contains a pyridine ring, which is a six-membered heterocyclic scaffold found in various natural products, drug molecules, vitamins, and materials. The biological activities and physical properties of pyridine analogs can be improved by introducing various functional groups into the pyridine scaffold.

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. For instance, a study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans.

Molecular Structure Analysis

The molecular structure of similar compounds shows that the benzimidazole ring system is essentially planar with a maximum deviation of 0.028 (1) Å. It makes dihedral angles of 47.59 (5) and 60.31 (5)°, respectively, with the pyridine and benzene rings, which make a dihedral angle of 22.58 (6)° with each other.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of such compounds are complex and often involve multiple steps. For example, a study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds depend on their molecular structure. For instance, the molecular weight of a similar compound is reported to be 498.4 g/mol.

Scientific Research Applications

Synthesis and Structural Analysis

Scientific research has delved into the synthesis and structural elucidation of related compounds, providing a foundation for understanding the chemical and physical properties of 2-[(4-fluorophenyl)sulfanyl]-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}acetamide. Studies such as those by Subasri et al. (2016, 2017) have focused on crystal structures of similar acetamide derivatives, revealing insights into their conformation, intramolecular hydrogen bonding, and potential for further chemical modification (Subasri et al., 2016); (Subasri et al., 2017).

Quantum Chemical Insights

Research by Mary et al. (2020) on a closely related molecule, 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide, has provided quantum chemical insights into molecular structure, vibrational assignments, and antiviral activity, particularly against SARS-CoV-2. This study demonstrates the potential pharmacological applications of such compounds, indicating a promising avenue for developing antiviral agents (Mary et al., 2020).

Antimicrobial and Antitumor Potential

Research into derivatives of similar acetamide compounds has highlighted their antimicrobial and antitumor potential. For instance, MahyavanshiJyotindra et al. (2011) have synthesized and evaluated the antimicrobial efficacy of N-(4-aryl amine)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives, showing significant activity against various bacterial strains. This suggests that derivatives of 2-[(4-fluorophenyl)sulfanyl]-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}acetamide may also possess useful biological activities (MahyavanshiJyotindra et al., 2011).

Material Science Applications

Beyond biological activities, compounds with sulfanyl and acetamide groups have also been explored in material science. Tapaswi et al. (2015) investigated thiophenyl-substituted compounds for their potential in creating high-refractive-index materials, suggesting that chemical derivatives of 2-[(4-fluorophenyl)sulfanyl]-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}acetamide could be valuable in developing new materials with unique optical properties (Tapaswi et al., 2015).

Mechanism of Action

Target of Action

The compound contains a pyrrolidine ring , which is a common feature in many biologically active compounds. Pyrrolidine derivatives have been found to bind with high affinity to multiple receptors , suggesting that this compound might also interact with various biological targets.

Biochemical Pathways

Without specific information, it’s hard to determine the exact biochemical pathways this compound might affect. Many compounds with a pyrrolidine ring are known to have diverse biological activities , suggesting that this compound might also interact with multiple biochemical pathways.

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on various factors such as its chemical structure, solubility, stability, and the presence of functional groups. The pyrrolidine ring in the compound might influence its pharmacokinetic properties .

Result of Action

The molecular and cellular effects of the compound would depend on its specific targets and mode of action. Given the diverse biological activities of pyrrolidine derivatives , this compound might also have multiple effects at the molecular and cellular levels.

Future Directions

The development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry. This could open up new possibilities for the design and synthesis of novel bioactive compounds.